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Synthesis of Amfecloral: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the synthesis of amfecloral, a
central nervous system (CNS) stimulant, through the condensation reaction of d-amphetamine

and chloral hydrate. This document outlines the chemical principles, experimental protocols,

and key analytical data relevant to the synthesis, purification, and characterization of

amfecloral. Detailed methodologies for key experiments are provided, and quantitative data

are summarized for comparative analysis. Additionally, signaling pathways and experimental

workflows are visually represented to facilitate a deeper understanding of the synthesis

process. This guide is intended for an audience with a professional background in chemistry

and pharmacology.

Introduction
Amfecloral, with the IUPAC name 2,2,2-trichloro-N-(1-phenylpropan-2-yl)ethanimine, is a

chemical entity belonging to the phenethylamine and amphetamine classes.[1][2][3] Historically,

it was developed as an anorectic agent and marketed under the trade name Acutran.[2][3]

Amfecloral functions as a prodrug, which, upon administration, metabolizes to release its

constituent components: d-amphetamine, a potent CNS stimulant, and chloral hydrate, a

sedative-hypnotic agent.[1][2][4] This dual-action mechanism was intended to mitigate some of
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the stimulant-associated side effects of amphetamine.[1] The synthesis of amfecloral is
achieved through a condensation reaction between d-amphetamine and chloral hydrate,

forming an imine linkage.[1][4]

Chemical Properties and Data
A summary of the key physicochemical properties of the reactants and the final product,

amfecloral, is presented below for easy reference.

Table 1: Physicochemical Properties of Reactants and Product

Property d-Amphetamine Chloral Hydrate Amfecloral

IUPAC Name
(2S)-1-phenylpropan-

2-amine

2,2,2-trichloroethane-

1,1-diol

2,2,2-trichloro-N-(1-

phenylpropan-2-

yl)ethanimine

Molecular Formula C₉H₁₃N C₂H₃Cl₃O₂ C₁₁H₁₂Cl₃N

Molecular Weight 135.21 g/mol 165.40 g/mol 264.57 g/mol [2]

Appearance Colorless liquid Colorless crystals
White crystalline

solid[4]

Solubility
Soluble in organic

solvents

Soluble in water and

ethanol

Soluble in organic

solvents like ethanol

and ether; less soluble

in water.[4]

Stability - -

Relatively stable

under standard

laboratory conditions

but sensitive to light

and moisture.[4]

Synthesis of Amfecloral
The synthesis of amfecloral from d-amphetamine and chloral hydrate is a condensation

reaction that results in the formation of an imine, also known as a Schiff base.[1]
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Reaction Mechanism
The reaction proceeds via a nucleophilic attack of the primary amine group of d-amphetamine

on the electrophilic carbonyl carbon of chloral (trichloroacetaldehyde).[1] This is followed by the

elimination of a water molecule to form the C=N double bond of the imine. The reaction is

typically acid-catalyzed, which enhances the electrophilicity of the carbonyl carbon.[1]
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Reactants

Reaction Steps Productd-Amphetamine
(Nucleophile)

Nucleophilic Attack
(Amine on Carbonyl)

Chloral Hydrate
(Electrophile precursor)

Carbinolamine Intermediate+ H⁺ Dehydration
(-H₂O)

Amfecloral
(Imine)

- H₂O
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Start

Combine d-Amphetamine
and Chloral Hydrate
in Anhydrous Solvent

Heat to Reflux
(60-80°C, 4-6h)

Cool to Room Temperature

Remove Solvent
(Rotary Evaporation)

Recrystallize from
Ethanol/Water (3:1)

Vacuum Filtration

Dry under Vacuum

Characterize Product
(NMR, MS, HPLC)

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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